Cas no 2172236-20-1 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-ynoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-ynoic acid
• CAS No: 2172236-20-1
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 6345581
• PubChem ID: 165565302
• Update Time: 2024-01-09

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-ynoic acid
• EN300-1550747
• 2172236-20-1
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]but-2-ynoic acid

• Inchi： 1S/C28H24N2O5/c31-26(32)15-8-16-29-27(33)24(19-9-2-1-3-10-19)17-30-28(34)35-18-25-22-13-6-4-11-20(22)21-12-5-7-14-23(21)25/h1-7,9-14,24-25H,16-18H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： FLKSGRDCUWCEOL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC#CC(=O)O)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids